Cas no 67049-00-7 (ethyl 3-phenyl-1,2-thiazole-4-carboxylate)

• Product Name: ethyl 3-phenyl-1,2-thiazole-4-carboxylate
• CAS No: 67049-00-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 2796823
• PubChem ID: 11368288
• Update Time: 2025-05-23

ethyl 3-phenyl-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-phenyl-1,2-thiazole-4-carboxylate
• 4-Isothiazolecarboxylic acid, 3-phenyl-, ethyl ester
• SCHEMBL11003564
• AKOS024299852
• ethyl-3-phenylisothiazole-4-carboxylate
• 67049-00-7
• DTXSID30463765
• ethyl 3-phenylisothiazole-4-carboxylate
• EN300-11722840
• DTXCID20414584

• Inchi： 1S/C12H11NO2S/c1-2-15-12(14)10-8-16-13-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： OIWFQDDZOVSDGS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl 3-phenyl-1,2-thiazole-4-carboxylate

Ethyl 3-phenyl-1,2-thiazole-4-carboxylate (CAS No. 67049-00-7): A Versatile Scaffold in Modern Pharmaceutical Research

Ethyl 3-phenyl-1,2-thiazole-4-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 67049-00-7, represents a significant compound in the realm of medicinal chemistry. This heterocyclic ester, characterized by the integration of a thiazole core with a phenyl substituent and an ethyl carboxylate moiety, has garnered considerable attention due to its structural versatility and potential pharmacological applications. The compound’s molecular architecture positions it as a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex biological targets.

The thiazole ring, a prominent sulfur-containing heterocycle, is widely recognized for its presence in numerous bioactive molecules. Its unique electronic properties and ability to engage in hydrogen bonding make it an attractive component in drug design. In ethyl 3-phenyl-1,2-thiazole-4-carboxylate, the phenyl group at the 3-position introduces additional lipophilicity and modulates electronic effects, influencing both metabolic stability and binding interactions. The presence of the ethyl carboxylate group at the 4-position further enhances solubility and provides a site for further functionalization, enabling diverse chemical modifications.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of thiazole derivatives as lead compounds in drug discovery. Studies indicate that modifications to the 3-phenyl-1,2-thiazole scaffold can yield compounds with enhanced binding affinity to enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune disorders. The structural features of ethyl 3-phenyl-1,2-thiazole-4-carboxylate align well with these requirements, positioning it as a candidate for further exploration.

One of the most compelling aspects of this compound is its synthetic accessibility. The straightforward synthesis of ethyl 3-phenyl-1,2-thiazole-4-carboxylate from readily available precursors allows for rapid exploration of structural analogs. This flexibility is particularly valuable in modern drug development pipelines, where high-throughput synthesis combined with virtual screening accelerates the identification of lead compounds. The compound’s stability under various reaction conditions further enhances its utility as an intermediate in multi-step syntheses aimed at generating novel pharmacophores.

In parallel with synthetic considerations, pharmacokinetic studies have been instrumental in optimizing thiazole-based drugs. The metabolic stability of ethyl 3-phenyl-1,2-thiazole-4-carboxylate, influenced by its ester functionality and aromatic substituents, has been scrutinized using techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided insights into potential degradation pathways and have informed strategies to improve bioavailability and reduce off-target effects.

The integration of machine learning models into drug discovery has further propelled the interest in heterocyclic compounds like ethyl 3-phenyl-1,2-thiazole-4-carboxylate. Predictive algorithms have been trained on large datasets to identify structural features associated with biological activity, enabling researchers to prioritize candidates for experimental validation. Notably, computational predictions suggest that derivatives of this scaffold may exhibit inhibitory activity against targets implicated in neurodegenerative diseases, such as beta-secretase enzymes involved in Alzheimer’s pathogenesis.

Experimental validation through enzyme assays and cell-based assays has corroborated these computational findings. Initial studies using ethyl 3-phenyl-1,2-thiazole-4-carboxylate have demonstrated modulatory effects on key enzymes relevant to metabolic disorders. The compound’s ability to interact with heme-binding proteins has also been explored, revealing potential applications in treating anemia-related conditions. These findings underscore the importance of interdisciplinary approaches in leveraging natural product-inspired scaffolds for therapeutic innovation.

The versatility of ethyl 3-phenyl-1,2-thiazole-4-carboxylate extends beyond its role as a standalone therapeutic agent; it serves as a building block for more complex molecules through strategies such as sulfonamide formation or amide coupling. These transformations expand its utility across multiple therapeutic areas, including oncology and infectious diseases. For instance, recent patents describe derivatives of this scaffold that exhibit potent activity against resistant bacterial strains by targeting essential metabolic pathways.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent preclinical testing protocols. While ethyl 3-phenyl-1,2-thiazole-4-carboxylate itself may not be intended for immediate clinical use at this stage, its role as an investigational chemical provides a foundation for future development programs. Collaborative efforts between academic researchers and pharmaceutical companies are critical to translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,Ethyl 3-phenyl-1,2-thiazole-4-carboxylate (CAS No. 67049) stands out as a multifaceted compound with significant potential in medicinal chemistry research. Its unique structural attributes—comprising a sulfur-rich heterocycle linked to an aromatic ring and an ester group—position it as a promising scaffold for addressing unmet medical needs across diverse therapeutic domains. As computational tools become increasingly sophisticated and synthetic methodologies advance，the value of such versatile intermediates will only continue to grow，driving innovation in drug discovery pipelines worldwide.